(Z)-methyl 2-(6-methyl-2-((3-phenylpropanoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[6-methyl-2-(3-phenylpropanoylimino)-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H20N2O3S/c1-14-8-10-16-17(12-14)26-20(22(16)13-19(24)25-2)21-18(23)11-9-15-6-4-3-5-7-15/h3-8,10,12H,9,11,13H2,1-2H3
• InChI Key: MBQWFHGLQFAQEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)CCC3=CC=CC=C3)S2)CC(=O)OC
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol
• CAS No.: 941871-87-0

Description

(Z)-Methyl 2-(6-methyl-2-((3-phenylpropanoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a benzothiazole-derived compound featuring a methyl group at position 6 of the benzothiazole core, a 3-phenylpropanoyl imino substituent at position 2, and a methyl ester group at position 3. This compound shares structural similarities with bioactive thiazole derivatives, which are widely explored for antimicrobial, anti-inflammatory, and anticancer properties .

Biological Activity

(Z)-methyl 2-(6-methyl-2-((3-phenylpropanoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a complex organic compound that has garnered attention for its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant research findings associated with this compound.

Chemical Structure and Properties

The compound is characterized by a benzo[d]thiazole core, which is known for its diverse biological activities. The structural formula can be represented as follows:

$$\text{C}_{20}\text{H}_{22}\text{N}_{2}\text{O}_{3}\text{S}$$

This structure incorporates various functional groups that contribute to its biological activity.

The exact mechanism of action of (Z)-methyl 2-(6-methyl-2-((3-phenylpropanoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is still under investigation. However, similar compounds have shown the following potential mechanisms:

• Receptor Binding : The compound may interact with specific biological receptors, influencing cellular pathways.
• Enzyme Inhibition : Compounds with similar structures have been noted for their ability to inhibit enzymes such as acetylcholinesterase, which could be relevant in neurodegenerative diseases like Alzheimer's.

Anticancer Activity

Research has indicated that compounds related to benzo[d]thiazole exhibit significant anticancer properties. For instance, studies have shown that derivatives can induce apoptosis in various cancer cell lines:

Compound	Cancer Cell Line	IC50 (µM)	Mechanism
Compound A	HepG2	15.4	Induction of apoptosis
Compound B	MCF7	12.0	Cell cycle arrest

The (Z)-methyl derivative may exhibit similar effects, potentially leading to cell cycle arrest and apoptosis in tumor cells.

Antimicrobial Activity

Compounds containing thiazole rings have demonstrated antimicrobial properties against various pathogens. Preliminary studies suggest that (Z)-methyl 2-(6-methyl-2-((3-phenylpropanoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate could possess similar activities:

• Bacterial Inhibition : Effective against Gram-positive and Gram-negative bacteria.
• Fungal Activity : Potential efficacy against common fungal strains.

Case Studies and Research Findings

• In Vitro Studies : A study evaluating the cytotoxic effects of thiazole derivatives on cancer cells reported that compounds with similar structures inhibited cell proliferation significantly compared to controls. The results indicated that these compounds could serve as lead candidates for further development.
• Molecular Docking Studies : Computational studies have suggested favorable binding interactions between the compound and target proteins involved in cancer progression, reinforcing the potential for therapeutic applications.
• Toxicological Assessments : Toxicity studies are crucial for understanding the safety profile of new compounds. Early assessments indicate that while some derivatives show promising biological activity, they also require thorough evaluation to ensure minimal toxicity in vivo.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Key structural analogues differ in substituents at position 6 of the benzothiazole ring and the acyl imino group:

Acyl imino group: Phenylacetyl (C₆H₅CH₂CO-), a shorter chain compared to the target compound’s 3-phenylpropanoyl group. Molecular formula: C₁₉H₁₇N₃O₅S₂ (calculated from ). Implications: Increased water solubility due to sulfamoyl, but reduced lipophilicity compared to the target compound .

(Z)-Methyl 2-(6-methoxy-2-((2-phenoxybenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate Position 6 substituent: Methoxy (-OCH₃), an electron-donating group that may alter electronic properties of the benzothiazole ring. Acyl imino group: 2-Phenoxybenzoyl, introducing steric bulk and aromatic π-π interactions. Implications: Enhanced steric hindrance could reduce binding efficiency in biological targets compared to the target compound .

Methyl 2-(2-amino-1,3-thiazol-4-yl)-2-[(Z)-methoxycarbonylmethoxyimino]ethanoate Key differences: Amino-thiazole core instead of benzothiazole; lacks the 3-phenylpropanoyl group. Research findings: Exhibits hydrogen-bonded crystal packing (N–H⋯O/N interactions), suggesting similar stability patterns in the target compound’s solid state .

Physicochemical Properties

Compound	Position 6 Group	Acyl Imino Group	Molecular Weight	Key Properties
Target compound	Methyl (-CH₃)	3-Phenylpropanoyl	380.46 g/mol	Moderate lipophilicity, Z-configuration
Sulfamoyl analogue ()	Sulfamoyl	Phenylacetyl	455.49 g/mol	High polarity, enhanced aqueous solubility
Methoxy analogue ()	Methoxy	2-Phenoxybenzoyl	448.49 g/mol	Steric bulk, potential π-π interactions

Research Findings from Relevant Studies

• Crystal packing: Analogues like methyl 2-(2-amino-1,3-thiazol-4-yl)acetate form hydrogen-bonded networks (N–H⋯O/N) and π-π interactions (3.5 Å spacing), stabilizing the crystal lattice . These findings suggest the target compound may exhibit similar stability in solid-state formulations.